Cas no 54032-88-1 (Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate)

• Product Name: Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate
• CAS No: 54032-88-1
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• MDL: MFCD08143481
• CID: 1587233
• PubChem ID: 7540952
• Update Time: 2025-05-20

Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• 2-(4-methoxy-phenyl)-4-methyl-thiazole-5-carboxylic acid ethyl ester
• F3284-7667
• SureCN2085303
• AC1ONU1Z
• ethyl 2-(4-methoxyphenyl)-4-methyl-5-thiazolecarboxylate
• ETHYL 2-(4-METHOXYPHENYL)-4-METHYLTHIAZOLE-5-CARBOXYLATE
• ethyl 4-methyl-2-[4-(methoxy)phenyl]-1,3-thiazole-5-carboxylate
• ETHYL 4-METHYL-2-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE
• ethyl 2-(4-methoxyphenyl)-4-methylt
• DTXSID40428789
• JSRLIKYMFUPJKF-UHFFFAOYSA-N
• CS-0215634
• 54032-88-1
• DB-187218
• SCHEMBL2085303
• AKOS002303137
• MFCD08143481
• EN300-268166
• Ethyl4-methyl-2-(4-methoxyphenyl)thiazole-5-carboxylate
• AS-5371
• ethyl 2-(4-methoxyphenyl)-4-methyl-thiazole-5-carboxylate
• Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate

• MDL： MFCD08143481
• Inchi： 1S/C14H15NO3S/c1-4-18-14(16)12-9(2)15-13(19-12)10-5-7-11(17-3)8-6-10/h5-8H,4H2,1-3H3
• InChI Key： JSRLIKYMFUPJKF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.7Ų

Additional information on Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate

Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate (CAS No. 54032-88-1): An Overview

Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate (CAS No. 54032-88-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and methoxyphenyl substituent, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate is defined by a thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. The presence of the methoxyphenyl group imparts additional stability and reactivity to the molecule, making it an attractive scaffold for various chemical modifications. The ethyl ester group at the carboxylic acid position further enhances its solubility and bioavailability, crucial factors in drug design.

Recent studies have highlighted the potential of Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar thiazole structures exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate could be a valuable lead compound for the development of new therapeutic agents.

In the realm of pharmaceutical research, the thiazole ring is known for its ability to interact with specific biological targets, such as enzymes and receptors. This property makes it an ideal candidate for drug discovery programs aimed at addressing unmet medical needs. For example, a study in the European Journal of Medicinal Chemistry demonstrated that thiazole derivatives can effectively inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer progression.

The synthesis of Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate typically involves a multi-step process that includes the formation of the thiazole ring and subsequent functional group modifications. One common synthetic route involves the reaction of 2-aminothiophenol with an appropriate carboxylic acid derivative, followed by esterification to introduce the ethyl group. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

Beyond its potential therapeutic applications, Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate is also used as an intermediate in the synthesis of other bioactive compounds. Its structural versatility enables chemists to introduce various functional groups and substituents, thereby expanding its utility in different chemical contexts. For instance, it can serve as a building block for the synthesis of more complex molecules with enhanced biological activities.

The safety profile of Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate has been extensively evaluated in preclinical studies. These studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for further development as a drug candidate. However, as with any new chemical entity, ongoing research is necessary to fully understand its pharmacological properties and potential side effects.

In conclusion, Ethyl 2-(4-Methoxyphenyl)-4-Methylthiazole-5-Carboxylate (CAS No. 54032-88-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.